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Introduction
Climate change is increasingly recognized as a significant driver of risk in the agricultural

sector. Rising global temperatures, altered precipitation patterns, and an increase in the

frequency and intensity of extreme weather events directly impact crop yields and,

consequently, the financial stability of farming operations. Multi-Peril Crop Insurance (MPCI)
programs, often federally supported, serve as a critical risk management tool for producers,

providing a safety net against losses from natural calamities.[1][2] However, the escalating risks

associated with climate change pose a substantial threat to the solvency and effectiveness of

these insurance programs.

Geospatial analysis has emerged as a powerful methodology for understanding and quantifying

the impacts of climate change on MPCI claims. By integrating large-scale climate data,

agricultural production information, and insurance claim records within a geographic

information system (GIS), researchers can identify spatial and temporal trends in crop losses,

assess vulnerabilities, and model future risks.[3][4] This allows for a more nuanced

understanding of how specific climate-related perils, such as drought or excess moisture, affect

different regions and crops.[5]

These application notes provide a detailed protocol for conducting geospatial analysis of

climate change impacts on MPCI claims. It outlines the necessary data, analytical

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b609228?utm_src=pdf-interest
https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://repository.library.noaa.gov/view/noaa/64226/noaa_64226_DS1.pdf
https://www.soa.org/4a4d4c/globalassets/assets/files/resources/research-report/2021/crp116-environmental-risk-in-crop-insurance.pdf
https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://www.esri.com/about/newsroom/app/uploads/2024/10/fieldcrops-1.pdf
https://afjare.org/wp-content/uploads/2025/05/6.-Tiemtore.pdf
https://swclimatehub.info/wp-content/uploads/RMA_CY2017_COL_report_watermark.pdf
https://www.benchchem.com/product/b609228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


methodologies, and visualization techniques to enable researchers to assess climate-driven

risks and inform the development of more resilient agricultural and insurance systems.

Data and Methodologies
Required Data and Sources
A robust geospatial analysis of MPCI claims requires the integration of multiple datasets. The

following table summarizes the essential data types and potential sources.

Data Type Description Potential Sources

MPCI Claim Data

Historical records of insurance

claims, including cause of loss,

indemnity paid, crop type, and

location (typically at the county

level).

USDA Risk Management

Agency (RMA) Summary of

Business Data.[5][6]

Climate Data

Historical and projected

climate variables such as

temperature, precipitation, and

soil moisture. Gridded datasets

are preferred for spatial

analysis.

Gridded meteorological

datasets (e.g., NLDAS-2,

GridMET), downscaled climate

projections (e.g., MACAv2-

METDATA), and NOAA climate

data.[1]

Agricultural Data

Information on crop types,

planting dates, yields, and soil

characteristics.

USDA National Agricultural

Statistics Service (NASS),

Common Land Unit (CLU)

data.[3]

Geospatial Data

Base layers for mapping and

spatial analysis, including

administrative boundaries

(county, state), and digital

elevation models.

U.S. Geological Survey

(USGS), Esri, and other

geospatial data providers.

Satellite Imagery

Remotely sensed data for

assessing vegetation health

(e.g., NDVI), soil moisture, and

flood inundation.

Landsat (USGS), Sentinel

(Copernicus), MODIS (NASA).
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Experimental Protocols
The following protocol outlines a standard workflow for the geospatial analysis of climate

change impacts on MPCI claims.

Protocol 1: Spatio-Temporal Analysis of Crop Insurance Claims

Data Acquisition and Pre-processing:

Obtain MPCI claim data from the USDA RMA, filtering for weather and climate-related

causes of loss.

Acquire corresponding climate data for the same temporal and spatial resolution.

Geocode all data to a common geographic reference system (e.g., county-level).

Exploratory Data Analysis:

Aggregate indemnity data by cause of loss, crop type, and year to identify dominant perils.

Create time-series plots to visualize trends in indemnities over time.

Generate maps of total indemnities and indemnities by cause of loss to identify spatial

hotspots of vulnerability.

Statistical Analysis:

Use statistical methods, such as Principal Component Analysis (PCA), to identify the

primary climatic drivers of insurance losses for specific crops and regions.[1]

Develop regression models to quantify the relationship between climate variables (e.g.,

temperature, precipitation) and crop insurance indemnities.

Future Risk Projection:

Utilize downscaled climate projections to model future changes in climate variables.

Apply the developed regression models to project future trends in MPCI claims and

indemnities under different climate change scenarios.
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Quantitative Data Summary
The following tables present quantitative data synthesized from relevant studies on the

financial impacts of climate-related events on crop insurance.

Table 1: Top Weather and Climate-Related Causes of Loss for U.S. Federal Crop Insurance

(2001-2016)

Cause of Loss Indemnities (Billions USD) Percent of Total

Drought $49.79 59.7%

Excess Moisture/Precip/Rain $23.18 27.8%

Hail $5.88 7.0%

Heat $1.75 2.1%

Freeze $1.25 1.5%

Total Top 5 $81.85 98.1%

Source: Adapted from a 2018 white paper on the spatio-temporal analysis of Federal crop

insurance cause of loss data.[5]

Table 2: Crop Insurance Indemnities in the Inland Pacific Northwest (2001-2022)

Crop
Total Indemnities
(Billions USD)

Primary Cause of
Loss

Indemnities from
Primary Cause
(Billions USD)

Wheat $2.8 Drought $1.5

Fruits $0.4
Freeze, Frost, and

Hail
Not specified

Source: Adapted from a 2023 study on climatic damage cause variations in the Pacific

Northwest.[1]

Table 3: Projected Increase in Crop Insurance Indemnities due to Climate Change by 2050
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Scenario Projected Increase in Indemnities

Holding planting, insurance, and technology

fixed
20%

Source: Based on a 2025 working paper on crop insurance and climate change adaptation.[7]
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Click to download full resolution via product page

Caption: Workflow for integrating and analyzing diverse datasets to assess climate impacts on

MPCI claims.

Logical Relationship of Key Components
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Caption: Logical flow from climate change drivers to analytical outcomes and policy

implications.
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Conclusion
The geospatial analysis of MPCI claims is an essential tool for understanding the evolving risk

landscape in agriculture under a changing climate. The protocols and methodologies outlined in

these application notes provide a framework for researchers to conduct comprehensive

assessments of climate change impacts. By leveraging publicly available data and established

analytical techniques, the scientific community can contribute to the development of more

robust and climate-resilient crop insurance programs, thereby enhancing food security and the

sustainability of agricultural livelihoods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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